Cas no 2137649-00-2 (2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine)

• Product Name: 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine
• CAS No: 2137649-00-2
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6273597
• PubChem ID: 165974968
• Update Time: 2025-05-25

2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine
• 2137649-00-2
• EN300-1122025

• Inchi： 1S/C9H15N3S/c1-2-6-13-7-8(10)9-11-4-3-5-12-9/h3-5,8H,2,6-7,10H2,1H3
• InChI Key： NBOJGHUQASFNNC-UHFFFAOYSA-N
• SMILES： S(CCC)CC(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.1Ų

Additional information on 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine

Comprehensive Overview of 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine (CAS No. 2137649-00-2)

2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine (CAS No. 2137649-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine ring with a propylsulfanyl side chain, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₉H₁₅N₃S, reflects a balanced hydrophobicity and hydrogen-bonding capacity, making it a promising candidate for small-molecule inhibitors and ligand design.

Recent studies highlight the compound's potential in targeting enzyme modulation, particularly in kinase inhibition, a hot topic in oncology and inflammation research. Researchers are exploring its derivatives for structure-activity relationship (SAR) optimization, aligning with the growing demand for precision medicine. The propylsulfanyl moiety enhances membrane permeability, a critical factor in bioavailability—a key concern in modern drug development.

In agrochemicals, 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine serves as a precursor for crop protection agents. Its pyrimidine core mimics natural nucleotides, enabling interference with pest metabolic pathways. This aligns with the global push for sustainable agriculture, as users frequently search for eco-friendly pesticides and low-toxicity alternatives.

Synthetic routes to this compound often involve nucleophilic substitution or reductive amination, methods widely discussed in green chemistry forums. Optimizing these processes to reduce waste resonates with the circular economy trend. Analytical techniques like HPLC and NMR are essential for purity validation, addressing quality control queries from industrial buyers.

The compound's stability under physiological conditions makes it suitable for prodrug formulations, another trending topic in drug delivery systems. Patent databases reveal its inclusion in combination therapies, particularly for multidrug-resistant infections—a frequent search term amid rising antibiotic resistance concerns.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability, responding to manufacturer demands. Regulatory compliance with REACH and FDA guidelines is thoroughly documented, catering to safety-conscious clients. As AI-driven molecular docking gains traction, this compound's binding affinity data is increasingly sought after for in silico screening.

In summary, 2-(propylsulfanyl)-1-(pyrimidin-2-yl)ethan-1-amine (CAS No. 2137649-00-2) bridges multiple disciplines, from medicinal chemistry to agrochemical innovation. Its adaptability to current research trends ensures sustained relevance in scientific and industrial communities.